Cas no 327093-96-9 ((2Z)-3-(2-methoxyethyl)-4-(3-nitrophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine)

• Product Name: (2Z)-3-(2-methoxyethyl)-4-(3-nitrophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine
• CAS No: 327093-96-9
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 6561727
• Update Time: 2025-05-30

(2Z)-3-(2-methoxyethyl)-4-(3-nitrophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2-methoxyethyl)-4-(3-nitrophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine
• Benzenamine, N-[3-(2-methoxyethyl)-4-(3-nitrophenyl)-2(3H)-thiazolylidene]-

• Inchi： 1S/C18H17N3O3S/c1-24-11-10-20-17(14-6-5-9-16(12-14)21(22)23)13-25-18(20)19-15-7-3-2-4-8-15/h2-9,12-13H,10-11H2,1H3
• InChI Key： QYNTUXWYJHJHED-UHFFFAOYSA-N
• SMILES： C1(N=C2N(CCOC)C(C3=CC=CC([N+]([O-])=O)=C3)=CS2)=CC=CC=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 522.9±60.0 °C(Predicted)
• pka: 0.09±0.40(Predicted)

Additional information on (2Z)-3-(2-methoxyethyl)-4-(3-nitrophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine

Introduction to Compound CAS No. 327093-96-9: (2Z)-3-(2-Methoxyethyl)-4-(3-Nitrophenyl)-N-Phenyl-2,3-Dihydro-1,3-Thiazol-2-Imine

The compound with CAS No. 327093-96-9, commonly referred to as (2Z)-3-(2-methoxyethyl)-4-(3-nitrophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique electronic properties and biological activities. The thiazole ring serves as a versatile scaffold for the attachment of various functional groups, making this compound a promising candidate for drug design and material science.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The nitrophenyl group present in this compound contributes to its strong electron-withdrawing properties, which can enhance its reactivity in various chemical reactions. Additionally, the methoxyethyl group introduces steric hindrance and modulates the electronic environment of the molecule, making it suitable for specific biological interactions.

The synthesis of (2Z)-3-(2-methoxyethyl)-4-(3-nitrophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The compound's structure has been confirmed through advanced spectroscopic techniques such as NMR and IR spectroscopy, ensuring its structural integrity for further studies.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents like dichloromethane and DMF. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Furthermore, computational studies using density functional theory (DFT) have revealed its electronic structure and reactivity patterns, providing insights into its potential interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic profiles of this compound. These studies suggest that it has favorable absorption characteristics and low toxicity profiles, making it a promising candidate for drug delivery systems. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensor applications.

The thiazole imine moiety in this compound plays a crucial role in its reactivity and selectivity towards various substrates. Experimental studies have demonstrated its effectiveness as a catalyst in asymmetric synthesis reactions, particularly in the formation of chiral centers. This property has attracted significant attention from researchers working on enantioselective synthesis methods.

In conclusion, (2Z)-3-(2-methoxyethyl)-4-(3-nitrophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine represents a valuable addition to the library of thiazole derivatives with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of novel drugs and advanced materials.